1-Pentanamine, acetate

• CAS No.: 64370-74-7
• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• IUPAC Name: acetic acid;pentan-1-amine
• InChI: InChI=1S/C5H13N.C2H4O2/c1-2-3-4-5-6;1-2(3)4/h2-6H2,1H3;1H3,(H,3,4)
• InChI Key: CZDSWGSBWBDBQV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN.CC(=O)O

Description

1-Pentanamine, acetate is the acetate salt of 1-pentanamine (pentylamine), a primary aliphatic amine. The parent compound, 1-pentanamine, has the molecular formula C₅H₁₃N (molecular weight: 87.16 g/mol) and CAS number 110-58-7 . Its acetate form, with the formula C₇H₁₇NO₂ (CAS: 64370-74-7), is formed by the reaction of 1-pentanamine with acetic acid .

Comparison with Similar Compounds

Key Properties:

• Thermodynamic Data : The liquid-phase constant-pressure heat capacity ($C_p$) of 1-pentanamine is 218 J/mol·K at 198.15 K .
• Boiling Point : Pure 1-pentanamine boils at 403.15 K (130°C) under standard conditions .
• Partition Coefficient: The octanol-water partition coefficient (logP) of 1-pentanamine is 1.49 (predicted via ALOGPS) and 1.33 (via KOWWIN), indicating moderate lipophilicity .

The acetate salt enhances stability and reduces volatility compared to the free amine, making it suitable for industrial and research applications, such as biochemical probes or drug intermediates .

Comparison with Similar Compounds

Molecular and Structural Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Structure
1-Pentanamine, acetate	C₇H₁₇NO₂	161.22	64370-74-7	CH₃COO⁻·NH₃(CH₂)₄CH₃
1-Butanamine, acetate	C₆H₁₅NO₂	133.19	1641-36-7	CH₃COO⁻·NH₃(CH₂)₃CH₃
1-Dodecanamine, acetate	C₁₄H₃₁NO₂	241.46	2016-56-0	CH₃COO⁻·NH₃(CH₂)₁₁CH₃
2-Pentanamine	C₅H₁₃N	87.16	63493-28-7	NH₂CH(CH₂)₃CH₃

Key Observations :

• Increasing alkyl chain length (C4 → C5 → C12) correlates with higher molecular weight and lipophilicity.
• Branched isomers like 2-pentanamine exhibit lower boiling points due to reduced intermolecular forces compared to linear analogs .

Physical and Thermodynamic Properties

Compound	Boiling Point (K)	Heat Capacity ($C_p$, J/mol·K)	logP
1-Pentanamine	403.15	218 (198.15 K)	1.33–1.49
1-Butanamine	349.15 (est.)	199 (298.15 K)	0.60–0.87
1-Dodecanamine	>473 (est.)	N/A	>4.0 (est.)
2-Pentanamine	~380 (est.)	N/A	~1.1 (est.)

Notes:

• Acetate salts generally exhibit higher decomposition temperatures than parent amines but lack measurable boiling points due to salt dissociation.
• Longer alkyl chains (e.g., 1-dodecanamine) increase hydrophobicity, as reflected in higher logP values .

Q & A

Basic: What are the recommended synthesis protocols for 1-Pentanamine acetate to maximize yield and purity?

Methodological Answer:
Synthesis typically involves neutralizing 1-pentanamine (primary amine) with acetic acid in a controlled stoichiometric ratio (1:1). Key steps include:

• Solvent Choice: Use polar aprotic solvents (e.g., tetrahydrofuran) to enhance solubility and prevent side reactions.
• Temperature Control: Maintain temperatures below 40°C to avoid decomposition of the acetate counterion .
• Purification: Recrystallize the product using ethanol/water mixtures, followed by vacuum drying. Validate purity via melting point analysis and NMR spectroscopy .

Basic: Which analytical techniques are most effective for characterizing 1-Pentanamine acetate?

Methodological Answer:

• NMR Spectroscopy: Use $^1H$-NMR to confirm the acetate counterion’s integration ratio (e.g., methyl protons at δ 1.8–2.1 ppm) and amine proton signals (δ 1.0–2.5 ppm) .
• FT-IR: Identify the acetate C=O stretch (~1700 cm$^{-1}$) and N–H bending vibrations (~1600 cm$^{-1}$) .
• Mass Spectrometry: Compare experimental molecular ion peaks (e.g., m/z 133.19 for C$_7$H$_{15}$NO$_2$) with theoretical values .

Advanced: How do structural variations in the counterion (e.g., acetate vs. hydrochloride) affect the solubility and stability of 1-pentanamine salts?

Methodological Answer:

• Solubility: Acetate salts generally exhibit higher solubility in polar solvents (e.g., water, methanol) compared to hydrochloride salts due to weaker ionic interactions. Quantify via phase diagrams or vapor-liquid equilibrium studies .
• Thermal Stability: Use differential scanning calorimetry (DSC) to compare decomposition temperatures. Acetate salts may degrade at lower temperatures (~150°C) versus hydrochlorides (~200°C) due to acetate decarboxylation .

Advanced: What computational approaches can model the intermolecular interactions of 1-Pentanamine acetate in solution?

Methodological Answer:

• Molecular Dynamics (MD): Simulate solvation behavior using force fields (e.g., OPLS-AA) to analyze hydrogen bonding between the acetate ion and amine group.
• Density Functional Theory (DFT): Calculate charge distribution and bond dissociation energies to predict reactivity. Validate with experimental IR or NMR data .

Advanced: How does pH influence the stability and reactivity of 1-Pentanamine acetate in aqueous systems?

Methodological Answer:

• pH-Dependent Degradation: Conduct accelerated stability studies at pH 2–12. Under acidic conditions (pH < 4), the acetate counterion may protonate, leading to free amine release. Under basic conditions (pH > 9), hydrolysis of the amine may occur. Monitor via HPLC .
• Buffer Selection: Use phosphate buffers (pH 6–8) to minimize decomposition during kinetic studies .

Advanced: Are there contradictions in thermodynamic data (e.g., heat capacity, vapor pressure) for 1-Pentanamine derivatives, and how can they be resolved?

Methodological Answer:

• Data Validation: Compare experimental heat capacity values (e.g., 1-Pentanamine: ~2.1 J/g·K at 298 K ) with computational predictions (e.g., COSMO-RS).
• Vapor-Liquid Equilibrium (VLE): Reconcile discrepancies in activity coefficients by repeating experiments under inert atmospheres to prevent oxidation .

Advanced: What safety protocols are critical for handling 1-Pentanamine acetate in catalytic studies?

Methodological Answer:

• Regulatory Compliance: Adhere to §721.125 (EPA) for recordkeeping and exposure limits .
• Emergency Measures: Use fume hoods for synthesis; in case of skin contact, rinse with 5% acetic acid to neutralize residual amine .